Cas no 62649-30-3 (1H-Pyrazol-5-amine, 1-(4-methylphenyl)-4-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-5-amine, 1-(4-methylphenyl)-4-phenyl-3-(trifluoromethyl)-
• CAS No: 62649-30-3
• MF: C₁₇H₁₄F₃N₃
• MW: 317.30837392807
• CID: 436473
• PubChem ID: 22764410
• Update Time: 2025-04-19

1H-Pyrazol-5-amine, 1-(4-methylphenyl)-4-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(4-methylphenyl)-4-phenyl-3-(trifluoromethyl)-
• 2-(4-methylphenyl)-4-phenyl-5-(trifluoromethyl)pyrazol-3-amine
• DTXSID80628241
• 1-(4-Methylphenyl)-4-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
• 62649-30-3

• Inchi： 1S/C17H14F3N3/c1-11-7-9-13(10-8-11)23-16(21)14(12-5-3-2-4-6-12)15(22-23)17(18,19)20/h2-10H,21H2,1H3
• InChI Key： MDSNMLSSBNIJMN-UHFFFAOYSA-N
• SMILES： FC(C1C(C2C=CC=CC=2)=C(N)N(C2C=CC(C)=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 317.11412
• Monoisotopic Mass: 317.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84